Cas no 1981888-22-5 (4-{(isoquinolin-5-yl)methylamino}butan-1-ol)

4-{(Isoquinolin-5-yl)methylamino}butan-1-ol is a synthetic organic compound featuring an isoquinoline core linked to a butanol moiety via a methylamino bridge. This structure imparts versatility in pharmaceutical and chemical research, particularly as an intermediate in the synthesis of bioactive molecules. The presence of both aromatic (isoquinoline) and aliphatic (butanol) components enhances its solubility and reactivity, making it suitable for derivatization or as a building block in drug discovery. Its amine and hydroxyl functional groups offer sites for further modification, enabling applications in medicinal chemistry, such as targeting neurological or oncological pathways. The compound’s well-defined structure ensures reproducibility in research and development contexts.
4-{(isoquinolin-5-yl)methylamino}butan-1-ol structure
1981888-22-5 structure
Product Name:4-{(isoquinolin-5-yl)methylamino}butan-1-ol
CAS No:1981888-22-5
MF:C14H18N2O
MW:230.305523395538
CID:4632667
PubChem ID:113883738
Update Time:2025-06-08

4-{(isoquinolin-5-yl)methylamino}butan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 4-{[(isoquinolin-5-yl)methyl]amino}butan-1-ol
    • 4-{(isoquinolin-5-yl)methylamino}butan-1-ol
    • Inchi: 1S/C14H18N2O/c17-9-2-1-7-15-10-12-4-3-5-13-11-16-8-6-14(12)13/h3-6,8,11,15,17H,1-2,7,9-10H2
    • InChI Key: NYTLGHIBJPUMIA-UHFFFAOYSA-N
    • SMILES: C(O)CCCNCC1=CC=CC2=C1C=CN=C2

4-{(isoquinolin-5-yl)methylamino}butan-1-ol Pricemore >>

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Additional information on 4-{(isoquinolin-5-yl)methylamino}butan-1-ol

Comprehensive Overview of 4-{(isoquinolin-5-yl)methylamino}butan-1-ol (CAS No. 1981888-22-5)

4-{(isoquinolin-5-yl)methylamino}butan-1-ol, with the CAS number 1981888-22-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of isoquinoline derivatives, which are known for their diverse biological activities. The presence of both an isoquinoline moiety and a hydroxybutylamino side chain makes it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications in neurological disorders and anti-inflammatory therapies, aligning with current trends in precision medicine.

The compound's structure features a methylamino linker bridging the isoquinolin-5-yl group and a butan-1-ol chain, which enhances its solubility and bioavailability. These properties are critical for drug delivery systems, a hot topic in modern pharmacology. Given the rising demand for small-molecule therapeutics, 4-{(isoquinolin-5-yl)methylamino}butan-1-ol is being explored for its ability to modulate specific enzyme pathways and receptor interactions. Its unique chemical profile also makes it a subject of interest in computational chemistry and molecular docking studies, which are widely searched topics in AI-driven drug design.

In recent years, the compound has been linked to studies on neuroprotection and cognitive enhancement, addressing growing concerns about neurodegenerative diseases like Alzheimer's and Parkinson's. Its potential to cross the blood-brain barrier (BBB) has sparked discussions in neuroscience forums and pharmaceutical blogs. Additionally, its anti-oxidative properties are being investigated for their role in aging-related research, another trending topic in health and wellness communities. These applications highlight the compound's versatility and relevance in cutting-edge scientific inquiries.

From a synthetic chemistry perspective, 4-{(isoquinolin-5-yl)methylamino}butan-1-ol is synthesized through multi-step organic reactions, often involving reductive amination and protective group strategies. These methods are frequently searched by chemists seeking efficient synthesis protocols. The compound's purity and stability are crucial for reproducibility in research, making analytical techniques like HPLC and NMR spectroscopy essential tools for characterization. This aligns with the increasing emphasis on quality control in chemical manufacturing, a priority for regulatory bodies worldwide.

Beyond its pharmaceutical potential, 4-{(isoquinolin-5-yl)methylamino}butan-1-ol is also being studied for its role in material science. Its aromatic and polar functional groups make it a candidate for designing advanced polymers and smart materials, which are highly searched terms in engineering and nanotechnology circles. The compound's dual utility in life sciences and industrial applications underscores its interdisciplinary significance, a key factor driving its popularity in academic and industrial research.

In conclusion, 4-{(isoquinolin-5-yl)methylamino}butan-1-ol (CAS No. 1981888-22-5) represents a fascinating intersection of chemistry, biology, and technology. Its multifaceted applications—from drug development to material innovation—reflect the compound's adaptability to contemporary scientific challenges. As research progresses, this compound is poised to remain a focal point in discussions about sustainable healthcare solutions and next-generation materials, making it a valuable subject for further exploration.

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